Cas no 23554-72-5 (Cyclopropylphenyl-methanone oxime)

• Product Name: Cyclopropylphenyl-methanone oxime
• CAS No: 23554-72-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD03093048
• CID: 2172190
• PubChem ID: 9604648
• Update Time: 2025-04-21

Cyclopropylphenyl-methanone oxime Chemical and Physical Properties

Names and Identifiers

• (E)-cyclopropyl(phenyl)methanone oxime
• 23554-72-5
• MFCD03093048
• (E)-cyclopropyl(phenyl)methanoneoxime
• N-[CYCLOPROPYL(PHENYL)METHYLIDENE]HYDROXYLAMINE
• AKOS005256431
• Cyclopropiophenone oxime
• Cyclopropylphenyl-methanone oxime
• EN300-36182
• SCHEMBL3253191
• (E)-N-[cyclopropyl(phenyl)methylidene]hydroxylamine
• (NE)-N-[cyclopropyl(phenyl)methylidene]hydroxylamine

• MDL： MFCD03093048
• Inchi： 1S/C10H11NO/c12-11-10(9-6-7-9)8-4-2-1-3-5-8/h1-5,9,12H,6-7H2/b11-10-
• InChI Key： RVNAYDOTXJROPF-KHPPLWFESA-N
• SMILES： O/N=C(/C1C=CC=CC=1)\C1CC1

Computed Properties

• Exact Mass: 161.084063974Da
• Monoisotopic Mass: 161.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.6Ų